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Compound of Interest

Compound Name: 2-Propenal, 2-chloro-3-hydroxy-

Cat. No.: B3061104

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Quantitative solubility data for 2-Propenal, 2-chloro-3-hydroxy- is not readily
available in published scientific literature. This guide provides a comprehensive overview of the
compound, a detailed, generalized experimental protocol for determining its solubility, and an
illustrative representation of how such data would be presented.

Introduction to 2-Propenal, 2-chloro-3-hydroxy-

2-Propenal, 2-chloro-3-hydroxy-, also known as 2-chloro-3-hydroxyacrylaldehyde, is an
organic compound with the chemical formula CsH3CIlO2 and a molecular weight of
approximately 106.51 g/mol [1][2]. Its structure, featuring an aldehyde, a hydroxyl group, and a
chlorine atom on a propenal backbone, suggests it is a reactive molecule with potential
applications in chemical synthesis[3]. For instance, it is used in the preparation of Etoricoxib, a
pharmaceutical drug[4]. Given its potential role in synthesis and drug development,
understanding its solubility characteristics is crucial for its application and formulation.

Hypothetical Solubility Data

While specific experimental data is unavailable, the following table illustrates how the solubility
of 2-Propenal, 2-chloro-3-hydroxy- in various solvents at a specified temperature would be
presented. The "like dissolves like" principle suggests that polar organic compounds are more
soluble in polar solvents[5][6]. Therefore, one might expect higher solubility in polar solvents
like ethanol and methanol, and lower solubility in nonpolar solvents like hexane.
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Table 1: lllustrative Solubility of 2-Propenal, 2-chloro-3-hydroxy- at 25°C

Hypothetical Solubility (

Solvent Solvent Type

g/100 mL)
Water Polar Protic Moderately Soluble
Ethanol Polar Protic Highly Soluble
Methanol Polar Protic Highly Soluble
Acetone Polar Aprotic Soluble
Dichloromethane Polar Aprotic Sparingly Soluble
Toluene Nonpolar Sparingly Soluble
Hexane Nonpolar Insoluble

Note: The data in this table is hypothetical and for illustrative purposes only. Experimental
verification is required.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of a solid organic
compound like 2-Propenal, 2-chloro-3-hydroxy-, based on the widely used isothermal shake-
flask method][7].

3.1. Principle

The equilibrium solubility is determined by creating a saturated solution of the compound in a
specific solvent at a constant temperature. The concentration of the solute in the saturated
solution is then measured, typically using a gravimetric or spectroscopic method, to quantify the
solubility[8][9].

3.2. Materials and Apparatus
e 2-Propenal, 2-chloro-3-hydroxy- (solid)

o Selected solvents (e.g., water, ethanol, acetone, hexane)
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e Analytical balance (£ 0.1 mg)

e Thermostatic shaker or water bath

 Vials with screw caps

o Syringe filters (e.g., 0.45 um PTFE)

» Pipettes and volumetric flasks

e Evaporating dish or pre-weighed vials (for gravimetric analysis)
o UV-Vis spectrophotometer (for spectroscopic analysis)

e Drying oven

3.3. Procedure

o Preparation: Add an excess amount of solid 2-Propenal, 2-chloro-3-hydroxy- to a series of
vials, ensuring there is more solid than will dissolve.

¢ Solvent Addition: Accurately pipette a known volume of the desired solvent into each vial.

o Equilibration: Securely cap the vials and place them in a thermostatic shaker set to a
constant temperature (e.g., 25°C). Agitate the vials for a predetermined period (e.g., 24-48
hours) to ensure equilibrium is reached. The time required for equilibration should be
determined experimentally by measuring the concentration at different time points until it
remains constant[9].

o Phase Separation: Once equilibrium is achieved, allow the vials to stand undisturbed at the
same constant temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to
settle.

o Sample Collection: Carefully withdraw a known volume of the supernatant (the clear,
saturated solution) using a syringe fitted with a filter to prevent any undissolved solid from
being collected.
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» Concentration Analysis: Determine the concentration of the solute in the collected sample
using one of the following methods:

o Gravimetric Method:
» Dispense the collected supernatant into a pre-weighed, dry evaporating dish[8].

» Carefully evaporate the solvent in a drying oven at a temperature below the
decomposition point of the solute until a constant weight is achieved[10].

» The final weight of the dish minus the initial weight gives the mass of the dissolved
solute.

o Spectroscopic Method:

If the compound has a chromophore, a UV-Vis spectrophotometer can be used.

» Prepare a calibration curve using standard solutions of known concentrations of 2-
Propenal, 2-chloro-3-hydroxy- in the same solvent.

» Dilute the collected supernatant to a concentration that falls within the range of the
calibration curve.

» Measure the absorbance of the diluted sample and determine the concentration from
the calibration curve.

3.4. Data Calculation
e Gravimetric Method:

o Solubility ( g/100 mL) = (Mass of residue / Volume of supernatant collected) * 100
e Spectroscopic Method:

o Solubility ( g/100 mL) = (Concentration from curve * Dilution factor * Volume of sample) /
1000

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the experimental determination of solubility.

Result

Calculate Solubilty
(e.9., g/100 mL)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a solid compound.

Conclusion

The solubility of a compound is a fundamental physicochemical property that influences its
behavior in various applications, from reaction kinetics in synthetic chemistry to bioavailability in
drug development[11]. While specific experimental data for 2-Propenal, 2-chloro-3-hydroxy-
is not currently available, the standardized methodologies presented in this guide provide a
robust framework for its determination. Accurate solubility data is indispensable for the effective
utilization of this compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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